2,2,2-Trifluoro-1-(thiazol-5-yl)ethanol
Cat. No. B3090125
Key on ui cas rn:
1206673-54-2
M. Wt: 183.15 g/mol
InChI Key: QQQFVSKBXFHSNG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08673908B2
Procedure details
According to Reference Example 8-2, by use of thiazole-5-carbaldehyde (300 mg, 2.65 mmol) dissolved in N,N-dimethylformamide (4.5 mL), potassium carbonate (73 mg, 0.53 mmol) and (trifluoromethyl)trimethylsilane (0.470 mL, 3.18 mmol), the mixture was stirred and reacted at room temperature for 1 hour. Then, purification by preparative thin-layer chromatography (chloroform/methanol=15/1) was performed to give 2,2,2-trifluoro-1-(thiazol-5-yl)ethanol (Compound DL) (353 mg, yield: 73%).
Yield
73%
Identifiers
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REACTION_CXSMILES
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[S:1]1[C:5]([CH:6]=[O:7])=[CH:4][N:3]=[CH:2]1.C(=O)([O-])[O-].[K+].[K+].[F:14][C:15]([Si](C)(C)C)([F:17])[F:16]>CN(C)C=O>[F:14][C:15]([F:17])([F:16])[CH:6]([C:5]1[S:1][CH:2]=[N:3][CH:4]=1)[OH:7] |f:1.2.3|
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Inputs
Step One
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Name
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|
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Quantity
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300 mg
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Type
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reactant
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Smiles
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S1C=NC=C1C=O
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Step Two
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Name
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|
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Quantity
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73 mg
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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0.47 mL
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Type
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reactant
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Smiles
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FC(F)(F)[Si](C)(C)C
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Step Three
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Name
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Quantity
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4.5 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Conditions
Other
|
Conditions are dynamic
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1
|
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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reacted at room temperature for 1 hour
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Duration
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1 h
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CUSTOM
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Type
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CUSTOM
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Details
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Then, purification by preparative thin-layer chromatography (chloroform/methanol=15/1)
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
FC(C(O)C1=CN=CS1)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 353 mg | |
| YIELD: PERCENTYIELD | 73% | |
| YIELD: CALCULATEDPERCENTYIELD | 72.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
